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Compound of Interest

Compound Name: Diisohexyl phthalate

Cat. No.: B092407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Diisohexyl phthalate (DIHP), a plasticizer that has come under

scrutiny due to its potential endocrine-disrupting properties, is critical in various fields, including

pharmaceutical development, food safety, and environmental monitoring. The reliability of such

analyses heavily depends on the quality of the certified reference materials (CRMs) used for

instrument calibration and method validation. This guide provides a comparative overview of

commercially available DIHP CRMs from leading suppliers: AccuStandard, Chem Service, and

Sigma-Aldrich (TraceCERT®).

Comparison of Diisohexyl Phthalate Certified
Reference Materials
The selection of an appropriate CRM is paramount for ensuring the accuracy and traceability of

analytical measurements. Key factors for consideration include the material's certification,

purity, and the associated uncertainty. The following table summarizes the specifications of

DIHP CRMs offered by prominent suppliers.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b092407?utm_src=pdf-interest
https://www.benchchem.com/product/b092407?utm_src=pdf-body
https://www.benchchem.com/product/b092407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature AccuStandard Chem Service
Sigma-Aldrich
(TraceCERT®)

Product Name
Diisohexyl phthalate

(Tech Mix)
Diisohexyl phthalate Diisohexyl phthalate

Catalog Number J-007-10MG N-11735-100MG
(Product code not

specified)

CAS Number 68515-50-4[1] 68515-50-4[2]

(Not specified for

DIHP specifically, but

available for other

phthalates)

Format Neat Neat[2] Neat

Certified Purity

Information typically

provided in the

Certificate of Analysis

Information typically

provided in the

Certificate of Analysis

Certified content by

quantitative NMR

(qNMR) is provided on

the Certificate of

Analysis

Uncertainty
Stated on the

Certificate of Analysis

Stated on the

Certificate of Analysis

Included on the

Certificate of Analysis

Accreditation
ISO 17034, ISO/IEC

17025, ISO 9001[3]

ISO 17034:2016,

ISO/IEC 17025:2017,

ISO 9001:2015[2]

Produced and certified

in accordance with

ISO/IEC 17025 and

ISO 17034

Traceability

Traceability to NIST is

often available for

starting materials.

Information available

on the Certificate of

Analysis.

Traceable to primary

material from a

National Metrology

Institute (NMI), e.g.,

NIST or NMIJ

Experimental Protocols for DIHP Analysis
The accurate determination of DIHP in various matrices typically involves chromatographic

techniques coupled with mass spectrometry. Below are detailed protocols for Gas
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Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS), which are commonly employed for phthalate analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
GC-MS is a robust and widely used technique for the separation and quantification of volatile

and semi-volatile compounds like DIHP.

1. Sample Preparation (Extraction from a Polymer Matrix)

Objective: To extract DIHP from a solid matrix (e.g., PVC plastic).

Procedure:

Weigh approximately 1 gram of the finely ground polymer sample into a glass vial.

Add 10 mL of a suitable solvent, such as dichloromethane or a hexane/acetone mixture.

Spike the sample with an appropriate internal standard (e.g., a deuterated phthalate) to

correct for extraction efficiency and instrumental variability.

Vortex the mixture for 1 minute and then sonicate for 30 minutes in a water bath.

Allow the polymer to settle and carefully transfer the supernatant to a clean vial.

Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

The extract is now ready for GC-MS analysis.

2. GC-MS Instrumental Conditions

Gas Chromatograph: Agilent 8890 GC (or equivalent)

Mass Spectrometer: Agilent 5977B MS (or equivalent)

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
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Injector Temperature: 280 °C

Injection Mode: Splitless (1 µL injection volume)

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute

Ramp to 280 °C at 15 °C/min, hold for 5 minutes

Ramp to 300 °C at 10 °C/min, hold for 5 minutes

Carrier Gas: Helium at a constant flow of 1.2 mL/min

MS Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

Monitor characteristic ions for DIHP (e.g., m/z 149, 167, 279).

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Protocol
LC-MS/MS offers high sensitivity and specificity, making it particularly suitable for analyzing

trace levels of DIHP in complex matrices.

1. Sample Preparation (Liquid Samples)

Objective: To prepare a liquid sample (e.g., a beverage or pharmaceutical formulation) for

DIHP analysis.

Procedure:

Take a 5 mL aliquot of the liquid sample.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add an appropriate internal standard.

Perform a liquid-liquid extraction with a suitable solvent like hexane or a solid-phase

extraction (SPE) for sample cleanup and concentration.

Evaporate the solvent and reconstitute the residue in a small volume of the mobile phase.

Filter the sample through a 0.22 µm syringe filter before injection.

2. LC-MS/MS Instrumental Conditions

Liquid Chromatograph: Waters ACQUITY UPLC H-Class (or equivalent)

Mass Spectrometer: Waters Xevo TQ-S micro (or equivalent)

Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent

Mobile Phase A: 5 mM Ammonium Acetate in Water

Mobile Phase B: Methanol

Gradient:

Start with 50% B, increase to 95% B over 5 minutes

Hold at 95% B for 2 minutes

Return to initial conditions and equilibrate for 3 minutes

Flow Rate: 0.4 mL/min

Column Temperature: 40 °C

Injection Volume: 5 µL

Ionization Mode: Electrospray Ionization (ESI), Positive

Acquisition Mode: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product

ion transitions for DIHP to ensure high selectivity and accurate quantification.
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Visualizing the Analytical Workflow
To provide a clear understanding of the analytical process, the following diagrams, generated

using Graphviz, illustrate the experimental workflows for GC-MS and LC-MS/MS analysis of

DIHP.

Sample Preparation GC-MS Analysis

Polymer Sample Grinding Weighing Solvent Extraction
(DCM or Hexane/Acetone)

Concentration
(N2 Evaporation) GC Injection

1 µL Chromatographic
Separation Electron Ionization Mass Detection (SIM) Data Analysis &

Quantification
Data Acquisition

Click to download full resolution via product page

GC-MS analytical workflow for Diisohexyl phthalate.

Sample Preparation LC-MS/MS Analysis

Liquid Sample LLE or SPE Evaporation Reconstitution Filtration LC Injection
5 µL Chromatographic

Separation
Electrospray

Ionization
Tandem MS

Detection (MRM)
Data Analysis &
Quantification

Data Acquisition

Click to download full resolution via product page

LC-MS/MS analytical workflow for Diisohexyl phthalate.

Conclusion
The choice of a certified reference material for Diisohexyl phthalate analysis is a critical

decision that directly impacts the quality and reliability of analytical data. AccuStandard, Chem

Service, and Sigma-Aldrich (TraceCERT®) all provide high-quality, accredited CRMs suitable

for use in regulated environments. Researchers and scientists should carefully consider the

specific requirements of their analytical method and the level of certification and traceability

needed when selecting a CRM. The experimental protocols provided in this guide offer a

starting point for the development and validation of robust analytical methods for the

determination of DIHP in a variety of matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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